Cas no 2287283-77-4 ([3-(4-Chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine)

• Product Name: [3-(4-Chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• CAS No: 2287283-77-4
• MF: C₁₃H₁₆ClNO
• MW: 237.725242614746
• CID: 6173326
• PubChem ID: 137944560
• Update Time: 2025-10-29

[3-(4-Chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-6760622
• 2287283-77-4
• [3-(4-chloro-3-methoxyphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine
• [3-(4-Chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

• Inchi： 1S/C13H16ClNO/c1-16-11-4-9(2-3-10(11)14)13-5-12(6-13,7-13)8-15/h2-4H,5-8,15H2,1H3
• InChI Key： ZRAIBYXIKOUEOK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)C12CC(CN)(C1)C2

Computed Properties

• Exact Mass: 237.0920418g/mol
• Monoisotopic Mass: 237.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on [3-(4-Chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

Comprehensive Overview of [3-(4-Chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine (CAS No. 2287283-77-4)

The compound [3-(4-Chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine (CAS No. 2287283-77-4) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. With the increasing demand for novel bioactive molecules, this compound stands out as a promising candidate for further exploration. Its bicyclo[1.1.1]pentane core and methanamine functional group contribute to its distinctive chemical behavior, making it a subject of interest for researchers focusing on drug discovery and molecular design.

One of the key features of [3-(4-Chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine is its rigid bicyclic scaffold, which offers enhanced stability and selectivity in binding interactions. This property aligns with current trends in medicinal chemistry, where researchers are actively seeking bioisosteres to replace traditional aromatic rings. The compound's 4-chloro-3-methoxyphenyl moiety further enhances its potential as a building block for small-molecule therapeutics, particularly in targeting neurological and inflammatory pathways.

In the context of AI-driven drug discovery, CAS No. 2287283-77-4 has been flagged as a high-value candidate for virtual screening and machine learning-based property prediction. Recent studies highlight its compatibility with fragment-based drug design (FBDD), a cutting-edge approach that leverages small molecular fragments to construct potent inhibitors. The compound's low molecular weight and high ligand efficiency make it an ideal subject for such methodologies, which are currently dominating pharmaceutical R&D discussions.

From a synthetic chemistry perspective, the preparation of [3-(4-Chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine involves innovative strategies to construct the strained bicyclo[1.1.1]pentane system. This aligns with the growing interest in three-dimensional molecular architectures, as evidenced by the surge in publications on saturated ring systems as alternatives to flat aromatic compounds. The compound's synthetic route often serves as a case study in advanced organic chemistry courses, particularly those focusing on strain-release functionalization techniques.

The physicochemical properties of CAS No. 2287283-77-4 have been extensively characterized, with particular emphasis on its solubility profile and metabolic stability. These parameters are crucial for researchers working on central nervous system (CNS)-targeting compounds, where blood-brain barrier penetration is a critical factor. The methanamine group in this compound provides an excellent handle for further derivatization, allowing medicinal chemists to fine-tune properties like lipophilicity and hydrogen bonding capacity.

In material science applications, the bicyclo[1.1.1]pentane core of this compound has shown promise in the development of advanced polymers with unique mechanical properties. The growing field of bio-based materials has particularly benefited from such structurally diverse building blocks. Researchers are exploring its potential in creating high-performance coatings and specialty adhesives, where its rigid structure can impart desirable characteristics to the final product.

As the scientific community continues to explore three-dimensional chemical space, compounds like [3-(4-Chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine are becoming increasingly valuable. Its presence in patent literature has grown steadily, particularly in applications related to neurodegenerative disease research and pain management. The compound's versatility makes it a frequent subject in discussions about molecular complexity and property-based design, two hot topics in contemporary medicinal chemistry.

From an analytical chemistry standpoint, the characterization of CAS No. 2287283-77-4 presents interesting challenges and opportunities. Advanced techniques like cryo-electron microscopy and NMR crystallography have been employed to study its conformation and packing behavior. These studies contribute valuable data to the growing field of small-molecule structure determination, particularly for compounds with strained ring systems.

The environmental fate and green chemistry aspects of [3-(4-Chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine have also attracted research attention. With increasing focus on sustainable synthesis methods, scientists are developing more efficient routes to this compound that minimize waste and energy consumption. This aligns perfectly with the pharmaceutical industry's push toward green chemistry principles and process intensification.

In conclusion, [3-(4-Chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine (CAS No. 2287283-77-4) represents a fascinating intersection of multiple scientific disciplines. Its unique structural features, combined with growing applications in both life sciences and material research, ensure its continued relevance in chemical innovation. As research methodologies evolve and new applications emerge, this compound is likely to remain at the forefront of molecular design discussions for years to come.